Cas no 82290-72-0 (Ethyl (4R,5R)-5-hydroxy-4,6-dimethylhept-2-enoate)

• Product name: Ethyl (4R,5R)-5-hydroxy-4,6-dimethylhept-2-enoate
• CAS No: 82290-72-0
• MF: C₁₁H₂₀O₃
• MW: 200.275
• CID: 2844782
• PubChem ID: 71407342

Ethyl (4R,5R)-5-hydroxy-4,6-dimethylhept-2-enoate Chemical and Physical Properties

Names and Identifiers

• DTXSID60827917
• 82290-72-0
• Ethyl (4R,5R)-5-hydroxy-4,6-dimethylhept-2-enoate

• Inchi： InChI=1S/C11H20O3/c1-5-14-10(12)7-6-9(4)11(13)8(2)3/h6-9,11,13H,5H2,1-4H3/t9-,11-/m1/s1
• InChI Key： DRGCTKWLOHCEIR-MWLCHTKSSA-N

Computed Properties

• Exact Mass: 200.14124450Da
• Monoisotopic Mass: 200.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų